Cas no 1806060-71-8 (Methyl 3-bromo-2-cyano-6-(difluoromethyl)benzoate)

• Product Name: Methyl 3-bromo-2-cyano-6-(difluoromethyl)benzoate
• CAS No: 1806060-71-8
• MF: C₁₀H₆BrF₂NO₂
• MW: 290.060948848724
• CID: 4985328
• Update Time: 2025-07-18

Methyl 3-bromo-2-cyano-6-(difluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-2-cyano-6-(difluoromethyl)benzoate

• Inchi： 1S/C10H6BrF2NO2/c1-16-10(15)8-5(9(12)13)2-3-7(11)6(8)4-14/h2-3,9H,1H3
• InChI Key： YWSKADLQFPHPMX-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(F)F)=C(C(=O)OC)C=1C#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 315
• XLogP3: 2.8
• Topological Polar Surface Area: 50.1

Additional information on Methyl 3-bromo-2-cyano-6-(difluoromethyl)benzoate

Methyl 3-bromo-2-cyano-6-(difluoromethyl)benzoate (CAS No. 1806060-71-8): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-bromo-2-cyano-6-(difluoromethyl)benzoate, identified by its CAS number 1806060-71-8, is a versatile intermediate that has garnered significant attention in the field of pharmaceutical synthesis. This compound, characterized by its bromo, cyano, and difluoromethyl substituents, plays a crucial role in the development of novel therapeutic agents. Its unique structural features make it a valuable building block for chemists and pharmacologists working on next-generation drugs.

The significance of Methyl 3-bromo-2-cyano-6-(difluoromethyl)benzoate lies in its ability to serve as a precursor for a wide range of pharmacologically active compounds. The presence of multiple functional groups, including the bromo and cyano moieties, allows for diverse chemical transformations that can be tailored to meet specific drug design requirements. These transformations often involve nucleophilic aromatic substitution, cross-coupling reactions, and other advanced synthetic methodologies.

In recent years, there has been a surge in research focused on developing treatments for various chronic and infectious diseases. Methyl 3-bromo-2-cyano-6-(difluoromethyl)benzoate has emerged as a key intermediate in the synthesis of compounds with potential applications in oncology, anti-inflammatory therapy, and antimicrobial agents. The difluoromethyl group, in particular, is known to enhance the metabolic stability and binding affinity of drug candidates, making it an attractive feature for medicinal chemists.

One of the most compelling aspects of Methyl 3-bromo-2-cyano-6-(difluoromethyl)benzoate is its role in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often implicated in diseases such as cancer. By modifying the benzoate core with bromo and cyano groups, researchers can create derivatives that selectively inhibit specific kinases. This selectivity is crucial for minimizing side effects and improving therapeutic efficacy.

Recent studies have highlighted the compound's utility in the synthesis of small molecule inhibitors targeting tyrosine kinases. These inhibitors have shown promise in preclinical trials for their ability to disrupt aberrant signaling pathways involved in tumor growth and progression. The structural flexibility of Methyl 3-bromo-2-cyano-6-(difluoromethyl)benzoate allows for the introduction of various substituents that can fine-tune the pharmacokinetic properties of the final drug product.

The cyano group in Methyl 3-bromo-2-cyano-6-(difluoromethyl)benzoate also contributes to its reactivity and functionalization potential. This group can be further transformed into carboxamides or amides through hydrolysis or reduction reactions, providing access to a broader spectrum of pharmacophores. Such transformations are essential for optimizing drug candidates for clinical use.

In addition to its applications in oncology, Methyl 3-bromo-2-cyano-6-(difluoromethyl)benzoate has been explored in the development of anti-inflammatory agents. Inflammatory processes are central to many chronic diseases, including rheumatoid arthritis and inflammatory bowel disease. By leveraging the compound's structural features, researchers have synthesized novel molecules that exhibit potent anti-inflammatory activity without significant immunosuppressive effects.

The difluoromethyl group's influence on the electronic properties of the benzoate core is another area of interest. This group can modulate the lipophilicity and polarizability of drug candidates, which are critical factors in determining their absorption, distribution, metabolism, and excretion (ADME) profiles. Optimizing these properties is essential for achieving desirable pharmacokinetic behavior and improving patient compliance.

Advances in computational chemistry have further enhanced the utility of Methyl 3-bromo-2-cyano-6-(difluoromethyl)benzoate as a synthetic intermediate. Molecular modeling techniques allow researchers to predict the outcomes of various chemical transformations with high accuracy, enabling more efficient drug discovery processes. These computational tools have been instrumental in identifying lead compounds that exhibit promising biological activity.

The versatility of Methyl 3-bromo-2-cyano-6-(difluoromethyl)benzoate extends beyond its role as a precursor for small molecule inhibitors. It has also been utilized in the synthesis of peptidomimetics and other biologically active peptides. The bromo and cyano groups provide handles for introducing various functional moieties that can mimic peptide bonds or enhance stability, making this compound a valuable tool in peptide chemistry.

In conclusion, Methyl 3-bromo-2-cyano-6-(difluoromethyl)benzoate (CAS No. 1806060-71-8) is a multifaceted intermediate with broad applications in pharmaceutical synthesis. Its unique structural features enable the development of novel therapeutic agents targeting various diseases, including cancer and inflammatory disorders. The ongoing research into this compound underscores its importance as a building block for next-generation drugs and highlights its potential to improve human health.